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Compound of Interest

4-(4-
Compound Name:
Diethylaminophenylazo)pyridine

Cat. No. B1340596

For researchers, scientists, and drug development professionals requiring analytical reference
standards of 4-(4-Diethylaminophenylazo)pyridine, this guide provides a comparison of
commercially available options. Due to the specificity of this compound, the number of
suppliers is limited. This guide is based on publicly available data from supplier websites.

Product Comparison

Two suppliers were identified for 4-(4-Diethylaminophenylazo)pyridine analytical reference
standards. Both suppliers offer a product with a purity of greater than 98.0%, providing a
comparable level of quality for analytical applications. A summary of the product specifications
is presented in Table 1.
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Feature TCI America Laboratorium Discounter
4-(4- 4-(4-
Product Name Diethylaminophenylazo)pyridin  Diethylaminophenylazo)pyridin
e e >98.0%(HPLC)(T)
Not explicitly listed, but implied
CAS Number 89762-42-5
by product name
Purity >98.0% >98.0% (by HPLC)[1]
Catalog Number D2568 Not available
Available Quantities 19,59 1g,509[1]

4-(4'-Pyridylazo)-N,N- -
Synonymms . = Not listed
diethylaniline

Table 1. Comparison of 4-(4-Diethylaminophenylazo)pyridine Reference Standards. This
table summarizes the key specifications of the analytical reference standards offered by TCI
America and Laboratorium Discounter.

Experimental Protocols

A validated, specific HPLC method for the analysis of 4-(4-Diethylaminophenylazo)pyridine
was not found in the public domain. However, based on general HPLC methods for azo dyes
and pyridine derivatives, a representative reversed-phase HPLC protocol is proposed below.
This method should serve as a starting point for method development and validation in your
laboratory.

Proposed HPLC Method for Purity Assessment:

e Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD).

e Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 um particle size).

* Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or a suitable
buffer like ammonium acetate). A typical gradient might start at 30% acetonitrile and increase
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to 90% over 20 minutes.

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: As azo dyes are colored, a wavelength in the visible range (e.g., 400-
500 nm) is likely appropriate. A UV scan using a DAD would be beneficial to determine the
lambda max for optimal sensitivity.

e Injection Volume: 10 pL.

o Sample Preparation: Prepare a stock solution of the reference standard in a suitable solvent
such as acetonitrile or methanol at a concentration of approximately 1 mg/mL. Further dilute
with the initial mobile phase composition to a working concentration (e.g., 0.1 mg/mL).

Logical Workflow for Analytical Standard Utilization

The following diagram illustrates a typical workflow for the qualification and use of an analytical
reference standard in a research or drug development setting.
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Caption: Workflow for Analytical Reference Standard Management.
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Signaling Pathways and Experimental Workflows

A comprehensive search of scientific literature did not reveal any established signaling
pathways or specific, complex experimental workflows in which 4-(4-
Diethylaminophenylazo)pyridine is a key molecule. The primary application of such a
compound is likely as a chemical intermediate or as a dye in various assays, rather than a
modulator of specific biological pathways. Therefore, a diagrammatic representation of a
signaling pathway is not applicable based on current knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-(4-Diethylaminophenylazo)pyridine >98.0%(HPLC)(T) 5g - Order affordable lab supplies
at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse
our range today! [laboratoriumdiscounter.nl]

 To cite this document: BenchChem. [Comparative Guide to Analytical Reference Standards
for 4-(4-Diethylaminophenylazo)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340596#finding-analytical-reference-standards-for-
4-4-diethylaminophenylazo-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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